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Introduction

Devimistat (formerly known as CPI-613) is a first-in-class investigational drug that targets
mitochondrial metabolism.[1][2] As a lipoate analog, it disrupts the tricarboxylic acid (TCA)
cycle by inhibiting key mitochondrial enzymes, pyruvate dehydrogenase (PDH) and a-
ketoglutarate dehydrogenase (KGDH).[3][4] This mechanism preferentially targets the altered
energy metabolism of cancer cells, leading to their death.[4][5] These application notes provide
a summary of dosages and administration protocols for Devimistat in preclinical mouse
xenograft models, offering a valuable resource for researchers designing in vivo efficacy
studies.

Data Presentation: Devimistat Dosage and
Administration in Mouse Xenograft Models

The following table summarizes the quantitative data from various preclinical studies involving

Devimistat in mouse xenograft models.
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Experimental Protocols
Preparation of Devimistat for In Vivo Administration

This protocol outlines the preparation of Devimistat for intraperitoneal injection in mouse
xenograft models.

Materials:

Devimistat (CPI-613) powder

Vehicle (e.g., 5% Dextrose in Water (D5W), Corn Oil, or Phosphate-Buffered Saline (PBS))

Sterile, light-protected vials

Vortex mixer

Sterile filters (0.22 pm)

Sterile syringes and needles
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Procedure:

o Determine the required concentration of Devimistat based on the desired dosage (e.g., 25
mg/kg) and the average weight of the mice.

o Aseptically weigh the required amount of Devimistat powder.

« In a sterile, light-protected vial, add the appropriate volume of the chosen vehicle to the
Devimistat powder.

» Vortex the mixture thoroughly until the Devimistat is completely dissolved or forms a uniform
suspension.

o If preparing a solution, sterile-filter the final preparation using a 0.22 um filter. If it is a
suspension, ensure it is well-mixed before each injection.

» Store the prepared Devimistat solution/suspension according to the manufacturer's
instructions, typically protected from light.

Mouse Xenograft Model and Devimistat Administration

This protocol provides a general workflow for establishing a subcutaneous xenograft model and
administering Devimistat.

Materials:

e Immunocompromised mice (e.g., athymic nude, NOD-scid)[11]
» Cancer cell line of interest

e Cell culture medium and reagents

e Trypsin or other cell detachment solutions

o Sterile PBS or Hank's Balanced Salt Solution (HBSS)

o Syringes and needles (26-27 gauge)

o Calipers for tumor measurement
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Prepared Devimistat solution

Animal housing and monitoring equipment

Procedure:

Cell Preparation: Culture the chosen cancer cell line under standard conditions until they are
in the exponential growth phase.[11]

Harvest the cells using trypsin and wash them with sterile PBS or HBSS.

Resuspend the cells in sterile PBS or HBSS at the desired concentration (e.g., 1-5 x 10”6
cells per 100-200 pL). Keep the cell suspension on ice.

Tumor Implantation: Subcutaneously inject the cell suspension into the flank of the
immunocompromised mice.[11][12]

Tumor Growth Monitoring: Allow the tumors to establish and grow to a palpable size (e.g.,
100-200 mm3).[12] Measure the tumor volume regularly using calipers (Volume = 0.5 x
Length x Width?).

Randomization and Treatment: Once tumors reach the desired size, randomize the mice into
treatment groups (e.g., vehicle control, Devimistat alone, combination therapy).

Devimistat Administration: Administer the prepared Devimistat solution via the chosen
route (e.g., intraperitoneal injection) according to the predetermined dosing schedule (e.g.,
25 mg/kg, twice weekly).[7]

Efficacy Assessment: Continue to monitor tumor volume and the overall health and body
weight of the mice throughout the study.[13]

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,
histopathology, western blotting).

Mandatory Visualizations
Signaling Pathway of Devimistat
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Caption: Mechanism of action of Devimistat.

Experimental Workflow for a Mouse Xenograft Study
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Caption: Workflow for a typical mouse xenograft study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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